Cas no 1805098-29-6 (3-Amino-5-(aminomethyl)-2-chloro-4-(difluoromethyl)pyridine)

• Product Name: 3-Amino-5-(aminomethyl)-2-chloro-4-(difluoromethyl)pyridine
• CAS No: 1805098-29-6
• MF: C₇H₈ClF₂N₃
• MW: 207.608326911926
• CID: 4852372
• Update Time: 2025-10-29

3-Amino-5-(aminomethyl)-2-chloro-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(aminomethyl)-2-chloro-4-(difluoromethyl)pyridine

• Inchi： 1S/C7H8ClF2N3/c8-6-5(12)4(7(9)10)3(1-11)2-13-6/h2,7H,1,11-12H2
• InChI Key： ZDRHOCWGELNLRU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)F)=C(C=N1)CN)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 0.6
• Topological Polar Surface Area: 64.9

Additional information on 3-Amino-5-(aminomethyl)-2-chloro-4-(difluoromethyl)pyridine

3-Amino-5-(aminomethyl)-2-chloro-4-(difluoromethyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1805098-29-6, commonly referred to as 3-Amino-5-(aminomethyl)-2-chloro-4-(difluoromethyl)pyridine, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and versatile functionalities. The molecule's structure is characterized by the presence of multiple functional groups, including amino, chloro, and difluoromethyl substituents, which contribute to its reactivity and specificity in different chemical environments.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3-Amino-5-(aminomethyl)-2-chloro-4-(difluoromethyl)pyridine, allowing researchers to explore its properties in depth. The molecule's pyridine ring serves as a rigid framework, while the substituents provide opportunities for further functionalization. The amino groups at positions 3 and 5 are particularly interesting due to their ability to participate in hydrogen bonding and nucleophilic reactions, making them valuable in drug design and catalysis. The chloro group at position 2 introduces electron-withdrawing effects, enhancing the molecule's reactivity in certain transformations. Meanwhile, the difluoromethyl group at position 4 adds a layer of fluorine-based functionality, which is known for its unique electronic and steric properties.

One of the most promising applications of 3-Amino-5-(aminomethyl)-2-chloro-4-(difluoromethyl)pyridine lies in the field of medicinal chemistry. Researchers have recently explored its potential as a lead compound for developing new drugs targeting various diseases. For instance, studies have shown that this compound exhibits selective binding to certain proteins involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate enzyme activity has led to investigations into its role as a catalyst in organic synthesis.

In materials science, the compound has been studied for its potential as a building block in constructing advanced materials. Its rigid structure and diverse functional groups make it an ideal candidate for designing self-assembled monolayers or stimuli-responsive materials. Recent experiments have demonstrated that 3-Amino-5-(aminomethyl)-2-chloro-4-(difluoromethyl)pyridine can form stable supramolecular assemblies under specific conditions, which could be exploited for applications in sensors or drug delivery systems.

The synthesis of 3-Amino-5-(aminomethyl)-2-chloro-4-(difluoromethyl)pyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution at specific positions to introduce the desired functional groups. Recent optimizations in these processes have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

From an environmental perspective, researchers have also investigated the biodegradation and toxicity profiles of 3-Amino-5-(aminomethyl)-2-chloro-4-(difluoromethyl)pyridine. Initial studies suggest that the compound exhibits low toxicity towards aquatic organisms under controlled conditions, which is a positive indicator for its safe use in industrial settings. However, further research is needed to fully understand its long-term environmental impact and degradation pathways.

In conclusion, 3-Amino-5-(aminomethyl)-2-chloro-4-(difluoromethyl)pyridine (CAS No. 1805098-29-6) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for both fundamental research and practical innovations. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play a significant role in advancing scientific knowledge and technological progress.